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Compound of Interest

Compound Name: Bayer-18

Cat. No.: B578489 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bayer-18 is a potent and selective inhibitor of Tyrosine Kinase 2 (TYK2), a member of the

Janus kinase (JAK) family of non-receptor tyrosine kinases. TYK2 plays a crucial role in the

signaling pathways of various cytokines, including interleukins (IL-12, IL-23) and type I

interferons, which are pivotal in immune and inflammatory responses. By targeting TYK2,

Bayer-18 serves as a valuable tool for investigating the JAK/STAT signaling cascade and holds

potential for the development of therapeutics for autoimmune diseases and cancer. Accurate

and consistent preparation of a Bayer-18 stock solution is the first critical step for reliable and

reproducible experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of a Bayer-18 stock solution for in vitro research

applications.

Data Presentation
A summary of the key quantitative data for Bayer-18 is presented in the table below for easy

reference.
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Property Value

Chemical Name

N-(tert-butyl)-N'-(3-((5-fluoro-4-((2-hydroxy-1,1-

dimethylethyl)amino)pyrimidin-2-

yl)amino)phenyl)urea

Molecular Formula C₁₉H₂₇FN₆O₂

Molecular Weight 390.5 g/mol

CAS Number 1251752-12-1

Appearance Solid powder

Solubility Soluble in DMSO

Storage (Solid) -20°C

Storage (Stock Solution)
-20°C for up to 1 month or -80°C for up to 6

months

Experimental Protocols
Protocol 1: Preparation of a 10 mM Bayer-18 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Bayer-18 in dimethyl

sulfoxide (DMSO).

Materials:

Bayer-18 solid powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated micropipettes and sterile filter tips

Analytical balance
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Vortex mixer

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure:

Pre-weighing Preparation: Before opening, bring the vial of Bayer-18 powder to room

temperature to prevent condensation.

Weighing Bayer-18: Carefully weigh out 3.905 mg of Bayer-18 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Calculation: To prepare a 10 mM (0.010 mol/L) solution, the required mass is calculated as

follows: Mass (g) = Molarity (mol/L) × Molecular Weight ( g/mol ) × Volume (L) Mass (mg)

= 10 mmol/L × 390.5 g/mol × 0.001 L × 1000 mg/g = 3.905 mg

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Bayer-18 powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes, or until the powder is

completely dissolved. Visually inspect the solution to ensure there are no visible particles.

Gentle warming in a 37°C water bath can be used to aid dissolution if necessary.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into

smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).

Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol describes the dilution of the 10 mM Bayer-18 stock solution to typical working

concentrations for use in cell culture experiments. A common working concentration for Bayer-
18 is in the low micromolar range, as its IC50 for inhibiting the viability of certain cell lines is

reported to be 2-3 µM.
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Materials:

10 mM Bayer-18 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes or plates

Calibrated micropipettes and sterile filter tips

Procedure:

Thawing Stock Solution: Thaw a single aliquot of the 10 mM Bayer-18 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): To ensure accurate final concentrations

and minimize pipetting errors, it is recommended to perform a serial dilution. For example, to

prepare a 1 mM intermediate stock:

Pipette 10 µL of the 10 mM stock solution into a sterile microcentrifuge tube.

Add 90 µL of sterile cell culture medium or DMSO.

Mix thoroughly by gentle pipetting or vortexing.

Final Dilution: Prepare the final working solution by diluting the stock or intermediate solution

into the final volume of cell culture medium. For example, to achieve a final concentration of

2 µM in 1 mL of medium:

Using the 1 mM intermediate stock: Add 2 µL of the 1 mM solution to 998 µL of cell culture

medium.

Using the 10 mM stock solution: Add 0.2 µL of the 10 mM stock solution to 999.8 µL of cell

culture medium.

DMSO Concentration Control: It is crucial to maintain a low final concentration of DMSO in

the cell culture to avoid solvent-induced cytotoxicity. The final DMSO concentration should
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ideally be less than 0.5%, and a vehicle control (medium with the same final concentration of

DMSO) should always be included in experiments.

Application: Add the prepared working solution to your cell-based assay as required by your

experimental design.

Mandatory Visualizations
Experimental Workflow for Bayer-18 Stock Solution Preparation
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Caption: Workflow for preparing a 10 mM Bayer-18 stock solution.
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Caption: Bayer-18 inhibits the TYK2-mediated JAK/STAT signaling pathway.

To cite this document: BenchChem. [Application Notes and Protocols for Bayer-18 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b578489#preparing-bayer-18-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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